![molecular formula C10H11F2NO3S B1457060 N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide CAS No. 918523-55-4](/img/structure/B1457060.png)
N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide
Overview
Description
N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide (DFFPPS) is a sulfonamide compound that has been used in scientific research for its unique properties. It is a colorless solid that is soluble in water and has a melting point of 167-168°C. It has been used in various studies as a reagent, catalyst, and as a model compound for studying the behavior of other compounds.
Mechanism Of Action
The mechanism of action of N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide is not yet fully understood. However, it is believed that the sulfonamide group of the compound is responsible for its unique properties. The sulfonamide group is believed to interact with proteins, which can lead to changes in their structure and function. In addition, the formyl group is believed to interact with other molecules, such as nucleotides, and may be responsible for its ability to modulate the activity of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide are not yet fully understood. However, some studies have suggested that it has the potential to modulate the activity of proteins, which could lead to changes in the structure and function of proteins. In addition, it has been suggested that the compound may be able to interact with nucleotides, which could lead to changes in gene expression and other cellular processes.
Advantages And Limitations For Lab Experiments
The advantages of using N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide in lab experiments include its low cost, its high solubility in water, and its stability. In addition, its unique properties make it a valuable reagent for a wide range of studies. However, the compound is sensitive to light and air, and must be stored in a cool, dark place. In addition, it is a strong acid, and must be handled with care.
Future Directions
The potential applications of N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide are vast, and there are many potential future directions for research. These include further studies into its mechanism of action, its potential for modulating the activity of proteins, and its potential for interacting with nucleotides. In addition, further studies could be conducted to explore its potential for drug discovery and its potential for use in organic synthesis. Finally, further studies could be conducted to explore its potential for use in catalysis and its potential for use in environmental studies.
Scientific Research Applications
The unique properties of N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide have made it a valuable reagent in scientific research. It has been used in a wide range of studies, including those related to organic synthesis, catalysis, and drug discovery. It has also been used as a model compound for studying the behavior of other compounds. In addition, it has been used to study the interactions between proteins and other molecules, as well as the effect of various environmental factors on the behavior of proteins.
properties
IUPAC Name |
N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO3S/c1-6(2)17(15,16)13-9-4-3-8(11)7(5-14)10(9)12/h3-6,13H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTXXZAVKXLYSJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)NC1=C(C(=C(C=C1)F)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F2NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.